Cas no 931706-15-9 (PPQ-102)

PPQ-102 structure

Product Name:PPQ-102

CAS No:931706-15-9

MF:C₂₆H₂₂N₄O₃

MW:438.477885723114

MDL:MFCD14824240

CID:834513

Update Time:2024-10-26

PPQ-102 Chemical and Physical Properties

Names and Identifiers

- PPQ-102
- 7,9-Dimethyl-6-(5-methyl-2-furyl)-11-phenyl-6,7-dihydropyrimido[4 ',5':3,4]pyrrolo[1,2-a]quinoxaline-8,10(5H,9H)-dione
- PPQ 102
- CFTR Inhibitor
- PPQ102
- AOB6019
- MNOOVRNGPIWJDI-UHFFFAOYSA-N
- HMS1856O19
- BCP09625
- BDBM50324734
- 3977AH
- AK340959
- 12,14-Dimethyl-9-(5-methylfuran-2-yl)-17-phenyl-1,8,12,14-tetrazatetracyclo[8.7.0.02,7.011,16]heptad
- 6,7-Dihydro-7,9-dimethyl-6-(5-methyl-2-furanyl)-11-phenylpyrimido[4′,5′:3,4]pyrrolo[1,2-a]quinoxaline-8,10(5H,9)-dione (ACI)
- MDL： MFCD14824240
- Inchi： 1S/C26H22N4O3/c1-15-13-14-19(33-15)21-24-23-20(25(31)29(3)26(32)28(23)2)22(16-9-5-4-6-10-16)30(24)18-12-8-7-11-17(18)27-21/h4-14,21,27H,1-3H3
- InChI Key： MNOOVRNGPIWJDI-UHFFFAOYSA-N
- SMILES： O=C1N(C)C(=O)N(C)C2C1=C(N1C=2C(C2=CC=C(C)O2)NC2C1=CC=CC=2)C1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 33
Rotatable Bond Count: 2
Complexity: 786
Topological Polar Surface Area: 70.7

Experimental Properties

Melting Point: >300℃ (ethanol )

PPQ-102 Security Information

Signal Word：Warning
Hazard Statement： H302-H317
Warning Statement： P280-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

PPQ-102 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GC417-50mg	PPQ-102	931706-15-9	98+%	50mg	8160CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GC417-25mg	PPQ-102	931706-15-9	98+%	25mg	4075CNY	2021-05-07
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S e l l e c k ZHONG GUO	S0198-5mg	PPQ-102	931706-15-9	99.86%	5mg	¥957.46	2023-09-15
S e l l e c k ZHONG GUO	S0198-25mg	PPQ-102	931706-15-9	99.86%	25mg	¥3558.47	2023-09-15
DC Chemicals	DC7483-100 mg	PPQ-102	931706-15-9	>98%	100mg	$400.0	2022-02-28
DC Chemicals	DC7483-250 mg	PPQ-102	931706-15-9	>98%	250mg	$800.0	2022-02-28
DC Chemicals	DC7483-1 g	PPQ-102	931706-15-9	>98%	1g	$1600.0	2022-02-28

PPQ-102 Production Method

Production Method 1

620-02-0

433971-83-6

931706-15-9

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: 1,2-Dichloroethane ; 5 min, reflux

Reference

: Preparation of pyrimidopyrrolo derivatives as CFTR inhibitors and uses therefor

, World Intellectual Property Organization, , ,

Production Method 2

620-02-0

433971-83-6

931706-15-9

Reaction Conditions

1.1 Solvents: Ethanol ; 10 min, 170 °C

Reference

: Nanomolar Potency Pyrimido-pyrrolo-quinoxalinedione CFTR Inhibitor Reduces Cyst Size in a Polycystic Kidney Disease Model

Tradtrantip, Lukmanee; Sonawane, N. D.; Namkung, Wan; Verkman, A. S., Journal of Medicinal Chemistry, 2009, 52(20), 6447-6455

Production Method 3

620-02-0

433971-83-6

931706-15-9

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: 1,2-Dichloroethane ; 5 min, reflux

Reference

: Potent, Metabolically Stable Benzopyrimido-pyrrolo-oxazine-dione (BPO) CFTR Inhibitors for Polycystic Kidney Disease

Snyder, David S.; Tradtrantip, Lukmanee; Yao, Chenjuan; Kurth, Mark J.; Verkman, A. S., Journal of Medicinal Chemistry, 2011, 54(15), 5468-5477

Production Method 4

620-02-0

433971-83-6

931706-15-9

Reaction Conditions

1.1 Solvents: Ethanol ; 10 min, 170 °C

Reference

: Pyrimido-pyrrolo-quinoxalinedione inhibitors of cystic fibrosis transmembrane conductance regulator protein and uses therefor

, World Intellectual Property Organization, , ,

Production Method 5

931706-15-9

Reaction Conditions

Reference

: Pyrimido-pyrrolo-oxazine-dione compound inhibitors of the cystic fibrosis transmembrane conductance regulator protein and uses therefor

, United States, , ,

Production Method 6

931706-15-9

Reaction Conditions

Reference

: Pyrimido-pyrrolo-quinoxalinedione inhibitors of cystic fibrosis transmembrane conductance regulator protein and uses therefor

, United States, , ,